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Compound of Interest

Methyl 3-((3-
Compound Name:
bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

\ J

CAS Registry Number: 148255-19-0 Molecular Formula: C1sH13BrOs Molecular Weight: 321.17
g/mol Primary Classification: Lipophilic Benzoate Ester / Aryl Ether Intermediate

Executive Summary

Methyl 3-((3-bromophenoxy)methyl)benzoate is a specialized organic building block
characterized by a dual-functional scaffold: a methyl ester capable of further derivatization and
a brominated phenoxy-ether moiety serving as a lipophilic anchor or cross-coupling partner.

Due to its structural properties—specifically the combination of a non-polar aryl bromide and a
hydrophobic ester linkage—this compound exhibits low aqueous solubility and moderate
hydrolytic susceptibility. This guide provides a technical framework for handling, solubilizing,
and monitoring the stability of this compound in research and drug discovery environments.

Physicochemical Profile & Structural Analysis
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Understanding the molecular architecture is the first step in predicting behavior in solution.

Implication for

Feature Chemical Moiety N .
Solubility/Stability
Susceptible to base-catalyzed
Core Scaffold Methyl Benzoate ] o
hydrolysis (saponification).
Generally stable; increases
Linker Benzylic Ether (-CH2-0-) rotational freedom and
lipophilicity.
Highly lipophilic (increases
Substituent 3-Bromoaryl LogP); potential photolytic
instability.
Class IV Compound: Low
Predicted LogP ~4.2-4.8 solubility, low permeability

context.

Theoretical Solubility Profile

Based on the calculated partition coefficient (cLogP > 4.0), the compound follows a "Like

Dissolves Like" distribution:

e High Solubility (>50 mg/mL): DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.

* Moderate Solubility (1-10 mg/mL): Ethanol, Methanol (warm), Acetonitrile.

e Low/Insoluble (<0.1 mg/mL): Water, PBS (pH 7.4), 0.1 M HCI.

Solubility Protocols & Stock Preparation

Primary Stock Solution (DMSO)

For biological assays or chemical synthesis, Dimethyl Sulfoxide (DMSO) is the preferred

solvent due to its high dielectric constant and ability to solvate aromatic esters.

Standard Protocol: 20 mM Stock Preparation
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e Weighing: Accurately weigh 6.42 mg of Methyl 3-((3-bromophenoxy)methyl)benzoate into
a 1.5 mL amber glass vial.

o Note: Use glass; avoid polystyrene as DMSO may leach plasticizers.
e Solvation: Add 1.0 mL of anhydrous DMSO (=99.9%).

» Dissolution: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a
water bath at 35°C for 5 minutes.

 Verification: Visually inspect for clarity. The solution should be colorless to faint yellow and
free of turbidity.

Aqueous Working Solutions (Precipitation Risk)

Direct dilution into aqueous buffers often results in rapid precipitation ("crashing out").

e Critical Threshold: Maintain final DMSO concentration < 0.5% (v/v) for cell assays, but note
that the compound may precipitate above 10 uM in aqueous media.

o Mitigation: Use a co-solvent system (e.g., 20% Cyclodextrin (HP-B3-CD)) if higher agueous
concentrations are required.

Solubility Determination Workflow (Visual)
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Figure 1: Decision matrix for preparing and validating stock solutions. Use HPLC for precise
guantification if visual clarity is ambiguous.

Stability Assessment
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Solid-State Stability

o Hygroscopicity: Low. The lipophilic nature resists moisture absorption.

e Photostability: Moderate risk. The aryl bromide moiety can undergo homolytic cleavage
under intense UV light. Store in amber vials.

o Storage: Long-term storage at -20°C is recommended to prevent slow hydrolysis or
transesterification.

Solution Stability (Hydrolysis)

The primary degradation pathway is the hydrolysis of the methyl ester to the carboxylic acid.
This reaction is pH-dependent.

e Acidic (pH < 4): Relatively stable.
e Neutral (pH 7): Slow hydrolysis over days/weeks.
e Basic (pH > 9): Rapid hydrolysis (hours).

Degradation Pathway Diagram:

3-((3-bromophenoxy)methyl)benzoic acid

__________ (Hydrolysis Product)
Methyl 3-((3-bromophenoxy)methyl)benzoate + H20 / OH-

I
(Intact Ester) I Intermediate \
""""" ! Methanol

(Byproduct)

Click to download full resolution via product page

Figure 2: Hydrolytic degradation pathway. The formation of the free acid (Product 1)
significantly alters solubility and biological activity.

Experimental Protocols
Protocol A: HPLC Stability Monitoring
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To validate the integrity of the compound over time, use the following Reverse-Phase HPLC
method.

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).
e Mobile Phase A: Water + 0.1% Formic Acid.
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 50% B to 95% B over 10 minutes (Lipophilic compound requires high organic
content to elute).

e Flow Rate: 1.0 mL/min.
o Detection: UV at 254 nm (Aromatic ring absorption).
o Expected Retention:
o Hydrolysis Product (Acid): Elutes earlier (more polar).

o Parent (Ester): Elutes later (more lipophilic).

Protocol B: Forced Degradation (Stress Test)

Perform this test to confirm the stability window.

Prepare a 1 mM solution in 50:50 Acetonitrile:Water.

Acid Stress: Add 0.1 M HCI (1:1 ratio). Incubate at 60°C for 2 hours.

Base Stress: Add 0.1 M NaOH (1:1 ratio). Incubate at RT for 2 hours.

Oxidative Stress: Add 3% H20:. Incubate at RT for 2 hours.

Analyze via HPLC.

o Expectation: High stability in acid/peroxide; significant degradation in base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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